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Compound of Interest

Compound Name: Diallyl oxalate

Cat. No.: B1618031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diallyl oxalate (DAO)

in the synthesis of polymers and resins. Detailed experimental protocols, quantitative data, and

key findings from relevant studies are presented to guide researchers in utilizing this versatile

monomer.

Introduction
Diallyl oxalate is a diallyl ester of oxalic acid with the chemical formula C₈H₁₀O₄. Its two allyl

groups make it a suitable monomer for free-radical polymerization and a crosslinking agent in

the production of thermosetting resins. The resulting poly(diallyl oxalate) and its copolymers

have potential applications in various fields, including the development of specialty plastics and

resins. The polymerization of DAO can be initiated by radical initiators at elevated

temperatures, typically in the range of 80–180°C, leading to the formation of poly(diallyl
oxalate).

Polymerization of Diallyl Oxalate
The primary method for polymerizing diallyl oxalate is through free-radical polymerization.

This can be carried out via bulk or solution polymerization methods.

Key Reaction Parameters and Observations:
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Initiators: Benzoyl peroxide (BPO) is a commonly used radical initiator for the polymerization

of diallyl oxalate. Other initiators that decompose to form free radicals within the desired

temperature range can also be employed.

Temperature: Polymerization is typically conducted at elevated temperatures. For instance,

bulk polymerization with BPO can be carried out at 60°C. Higher temperatures can lead to

an increase in the residual unsaturation of the resulting polymer and a decrease in the

degree of polymerization. A peculiar behavior of DAO polymerization at elevated

temperatures is the evolution of carbon dioxide.

Solvents: For solution polymerization, benzene has been used as a suitable solvent. The

choice of solvent can influence the polymerization kinetics.

Cyclopolymerization: Like many other diallyl monomers, diallyl oxalate can undergo

cyclopolymerization, where the propagating radical cyclizes intramolecularly to form a five- or

six-membered ring structure within the polymer backbone.

Experimental Protocols
The following are generalized protocols for the polymerization of diallyl oxalate based on

available literature. Researchers should optimize these protocols based on their specific

experimental setup and desired polymer characteristics.

Protocol 1: Bulk Polymerization of Diallyl Oxalate
This protocol is a general guideline for the bulk polymerization of diallyl oxalate to form a

prepolymer syrup.

Materials:

Diallyl oxalate (DAO), purified

Benzoyl peroxide (BPO), purified

Glass ampoules

Vacuum line
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Thermostatically controlled bath

Procedure:

Introduce a measured amount of diallyl oxalate into a glass ampoule.

Add the desired amount of benzoyl peroxide to the ampoule. The initiator concentration

typically ranges from 0.06 to 0.4 mol/L.

Connect the ampoule to a vacuum line, evacuate the contents, and flush with an inert gas

(e.g., nitrogen) twice to remove oxygen, which can inhibit radical polymerization.

Seal the ampoule under vacuum.

Place the sealed ampoule in a thermostatically controlled bath set to the desired reaction

temperature (e.g., 60°C).

Allow the polymerization to proceed for the desired amount of time. The reaction can be

monitored by observing the increase in viscosity of the monomer.

To terminate the reaction, cool the ampoule rapidly.

Open the ampoule and dissolve the resulting prepolymer in a suitable solvent (e.g., acetone

or benzene) for further analysis or processing.

The prepolymer can be isolated by precipitation in a non-solvent such as methanol.

Protocol 2: Solution Polymerization of Diallyl Oxalate
This protocol describes the solution polymerization of diallyl oxalate, which can offer better

control over the reaction and lead to polymers with different properties compared to bulk

polymerization.

Materials:

Diallyl oxalate (DAO), purified

Benzoyl peroxide (BPO), purified
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Benzene (or another suitable solvent), anhydrous

Reaction vessel with a reflux condenser and inert gas inlet

Thermostatically controlled heating mantle

Procedure:

Set up a reaction vessel equipped with a reflux condenser, a magnetic stirrer, and an inlet for

inert gas.

Add a measured amount of diallyl oxalate and anhydrous benzene to the reaction vessel.

Purge the system with an inert gas (e.g., nitrogen or argon) for at least 30 minutes to remove

oxygen.

While maintaining the inert atmosphere, heat the solution to the desired reaction temperature

(e.g., the reflux temperature of benzene).

In a separate flask, dissolve a measured amount of benzoyl peroxide in a small amount of

benzene.

Once the monomer solution has reached the desired temperature, add the initiator solution

to the reaction vessel.

Maintain the reaction at the set temperature with continuous stirring for the desired duration.

Monitor the progress of the polymerization by taking aliquots and analyzing the conversion

(e.g., by gravimetry after precipitation).

To terminate the reaction, cool the vessel to room temperature.

Isolate the polymer by precipitating the reaction mixture into a large excess of a non-solvent

(e.g., methanol).

Filter the precipitated polymer, wash it with the non-solvent, and dry it under vacuum to a

constant weight.
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Quantitative Data
The following table summarizes the kinetic data for the radical polymerization of diallyl oxalate
at 60°C using benzoyl peroxide as the initiator.

Initiator
Polymerization
Method

Temperature (°C)
Overall Activation
Energy (kcal/mol)

Benzoyl Peroxide Bulk/Solution 60 21.1

Data sourced from studies by Matsumoto and Oiwa.

Visualizing the Polymerization Workflow
The following diagram illustrates the general workflow for the synthesis and isolation of

poly(diallyl oxalate).
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Caption: Workflow for the synthesis of poly(diallyl oxalate).
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Applications of Diallyl Oxalate-Based Polymers and
Resins
Polymers and resins derived from diallyl oxalate can be utilized in various applications:

Crosslinking Agent: Diallyl oxalate can be used as a crosslinking agent in the production of

thermosetting resins, imparting properties such as improved thermal stability and mechanical

strength.

Specialty Polymers: The resulting polymers can be used in applications where specific

properties such as biodegradability might be of interest, given the oxalate ester linkage.

Copolymers: Diallyl oxalate can be copolymerized with other vinyl monomers to tailor the

properties of the resulting materials for specific applications.

Safety and Handling
Diallyl oxalate should be handled with appropriate safety precautions. It is advisable to consult

the Safety Data Sheet (SDS) before use. The polymerization reactions, especially bulk

polymerization, can be exothermic and should be conducted with proper temperature control to

avoid runaway reactions. All procedures should be carried out in a well-ventilated fume hood.

To cite this document: BenchChem. [Application Notes and Protocols for Diallyl Oxalate in
Polymer and Resin Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618031#diallyl-oxalate-in-the-synthesis-of-
polymers-and-resins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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